Cas no 892502-08-8 (N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine)

N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine structure
892502-08-8 structure
Product name:N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine
CAS No:892502-08-8
MF:C12H15N3
MW:201.267602205276
CID:714502
PubChem ID:18525877

N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine
    • Benzenemethanamine,N-methyl-4-(1H-pyrazol-1-ylmethyl)-
    • N-methyl-1-[4-(pyrazol-1-ylmethyl)phenyl]methanamine
    • Benzenemethanamine, N-methyl-4-(1H-pyrazol-1-ylmethyl)-
    • 1-(4-((1H-pyrazol-1-yl)methyl)phenyl)-N-methylmethanamine
    • CHEBI:194972
    • CHEMBL3581508
    • 892502-08-8
    • DTXSID30594629
    • N-Methyl-1-{4-[(1H-pyrazol-1-yl)methyl]phenyl}methanamine
    • N-Methyl-1-[4-(1h-Pyrazol-1-Ylmethyl)phenyl]methanamine
    • HR-0344
    • N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine,97%
    • CS-0357779
    • AKOS009083622
    • methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine
    • DB-078341
    • 3VR
    • EN300-9199593
    • Q27454180
    • Inchi: 1S/C12H15N3/c1-13-9-11-3-5-12(6-4-11)10-15-8-2-7-14-15/h2-8,13H,9-10H2,1H3
    • InChI Key: BQLXMVISWVMAID-UHFFFAOYSA-N
    • SMILES: C1(CNC)=CC=C(CN2C=CC=N2)C=C1

Computed Properties

  • Exact Mass: 201.12700
  • Monoisotopic Mass: 201.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.8Ų
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.07
  • Boiling Point: 344.8°C at 760 mmHg
  • Flash Point: 162.3°C
  • Refractive Index: 1.58
  • PSA: 29.85000
  • LogP: 2.04170
  • pka: 9.54±0.10(Predicted)

N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB225158-1 g
N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine; 95%
892502-08-8
1g
€488.70 2023-02-05
TRC
M103873-100mg
N-methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine
892502-08-8
100mg
$ 160.00 2022-06-04
Enamine
EN300-9199593-0.1g
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine
892502-08-8 95.0%
0.1g
$200.0 2025-02-21
Enamine
EN300-9199593-10.0g
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine
892502-08-8 95.0%
10.0g
$978.0 2025-02-21
Enamine
EN300-9199593-2.5g
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine
892502-08-8 95.0%
2.5g
$446.0 2025-02-21
Enamine
EN300-9199593-0.05g
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine
892502-08-8 95.0%
0.05g
$191.0 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1428449-250mg
1-(4-((1H-pyrazol-1-yl)methyl)phenyl)-N-methylmethanamine
892502-08-8 98%
250mg
¥1201.00 2024-04-26
Enamine
EN300-9199593-0.5g
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine
892502-08-8 95.0%
0.5g
$219.0 2025-02-21
Enamine
EN300-9199593-0.25g
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine
892502-08-8 95.0%
0.25g
$209.0 2025-02-21
Enamine
EN300-9199593-1.0g
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine
892502-08-8 95.0%
1.0g
$228.0 2025-02-21

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